Cas no 5981-06-6 (1,3,5-Trioxepane)

• Product Name: 1,3,5-Trioxepane
• CAS No: 5981-06-6
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 376050
• PubChem ID: 22294
• Update Time: 2025-04-19

1,3,5-Trioxepane Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxepane
• 1,3,5-Trioxacycloheptane
• Q27247541
• 1,5-Trioxepane
• NSC511991
• UNII-038R511H1R
• 1,3,5-trioxepan
• 1,5-Trioxacycloheptane
• NSC 511991
• SCHEMBL1246546
• 5981-06-6
• DTXSID80208547
• 038R511H1R
• ULAGGPJVDRGWTI-UHFFFAOYSA-N
• NSC-511991

• Inchi： 1S/C4H8O3/c1-2-6-4-7-3-5-1/h1-4H2
• InChI Key： ULAGGPJVDRGWTI-UHFFFAOYSA-N
• SMILES： O1COCOCC1

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1.069
• Boiling Point: 126.6°C at 760 mmHg
• Flash Point: 37.5°C
• Refractive Index: 1.393
• PSA: 27.69
• LogP: -0.03520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals